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Compound of Interest

2-Methyl-5-
Compound Name: _
(trifluoromethyl)benzaldehyde

cat. No.: B1318756

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the applications of 2-Methyl-5-
(trifluoromethyl)benzaldehyde, a versatile, fluorinated organic compound. Due to the limited
specific data on this particular isomer, this guide establishes a comparative framework with its
structural analogs to predict its reactivity and potential applications in medicinal chemistry and
agrochemical synthesis. The inclusion of the trifluoromethyl group generally enhances
metabolic stability and binding affinity of target molecules, making this class of compounds
highly valuable in drug discovery and development.

Physicochemical Properties

A comparison of the key physicochemical properties of 2-Methyl-5-
(trifluoromethyl)benzaldehyde and its close structural analog, 2-Chloro-5-
(trifluoromethyl)benzaldehyde, is presented below. These properties are crucial in determining
the reactivity and potential applications of these compounds.
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2-Methyl-5- 2-Chloro-5-
Property (trifluoromethyl)benzaldeh  (trifluoromethyl)benzaldeh
yde yde
CAS Number 886498-85-7[1][2] 55940-05-1
Molecular Formula CoH7F30[1] CsHaCIFs0
Molecular Weight 188.15 g/mol [1] 208.57 g/mol
) White to yellow to green clear
Appearance Solid[3] o
liquid
Purity 97%([1] >97%

Synthetic Applications

While specific documented applications of 2-Methyl-5-(trifluoromethyl)benzaldehyde are
sparse in peer-reviewed literature, its structure suggests its utility as a key intermediate in the
synthesis of complex organic molecules. The presence of both a reactive aldehyde group and a
trifluoromethyl group on the benzene ring makes it a valuable precursor for creating novel
pharmaceuticals and agrochemicals. The trifluoromethyl group is a strong electron-withdrawing
group, which activates the aldehyde for nucleophilic attack.

Potential Application in the Synthesis of Biologically
Active Heterocycles

Based on the known reactivity of related trifluoromethyl-substituted benzaldehydes, 2-Methyl-
5-(trifluoromethyl)benzaldehyde is a prime candidate for the synthesis of various heterocyclic
compounds with potential biological activity. For instance, it can be envisioned as a starting
material for the synthesis of novel benzimidazole derivatives, a class of compounds known for
their diverse pharmacological activities, including antiparasitic effects.

Below is a generalized workflow for the synthesis of such derivatives, illustrating the potential
role of 2-Methyl-5-(trifluoromethyl)benzaldehyde.
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Synthesis of Benzimidazole Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318756#literature-review-of-2-methyl-5-
trifluoromethyl-benzaldehyde-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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